Sinigrin
Sinigrin
Sinigrin potassium salt analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Brand Name:
Vulcanchem
CAS No.:
3952-98-5
VCID:
VC21338485
InChI:
InChI=1S/C10H17NO9S2.K/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);/q;+1/p-1
SMILES:
C=CCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Molecular Formula:
C10H16KNO9S2
Molecular Weight:
397.5 g/mol
Sinigrin
CAS No.: 3952-98-5
VCID: VC21338485
Molecular Formula: C10H16KNO9S2
Molecular Weight: 397.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | Sinigrin potassium salt analytical standard provided with w/w absolute assay, to be used for quantitative titration. |
|---|---|
| CAS No. | 3952-98-5 |
| Product Name | Sinigrin |
| Molecular Formula | C10H16KNO9S2 |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | potassium;[1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbut-3-enylideneamino] sulfate |
| Standard InChI | InChI=1S/C10H17NO9S2.K/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);/q;+1/p-1 |
| Standard InChIKey | QKFAFSGJTMHRRY-UHFFFAOYSA-M |
| Isomeric SMILES | C=CC/C(=N/OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O.[K+] |
| SMILES | C=CCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+] |
| Canonical SMILES | C=CCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+] |
| Related CAS | 534-69-0 (Parent) 64550-88-5 (monohydrate salt/solvate) |
| Synonyms | myronate sinigrin sinigrin, monopotassium salt |
| PubChem Compound | 44135691 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume